Cas no 105628-72-6 (5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one)

• Product Name: 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one
• CAS No: 105628-72-6
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• MDL: MFCD01752417
• CID: 146787
• PubChem ID: 3064778
• Update Time: 2024-11-03

5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one
• Hydroxyfasudil
• 1(2H)-Isoquinolinone,5-[(hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-
• 5-(1,4-diazepan-1-ylsulfonyl)-2H-isoquinolin-1-one
• HA 1100 HYDROCHLORIDE
• HA 1100
• HA-1100
• HFS
• 5-[(Hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-1(2H)-isoquinolinone
• 5-[(1,4-Diazepan-1-yl)sulfonyl]isoquinolin-1(2H)-one
• MFCD01752417
• BDBM50027431
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinolin-1(2H)-one
• Hydroxyfasudil free base
• 2erz
• 1(2H)-ISOQUINOLINONE, 5-((HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)SULFONYL)-
• AC-36853
• Hydroxyfasudil; HA-1100
• Hydroxy-Fasudil
• DTXSID00147222
• EX-A1499
• NSC800768
• EYH4AU7P63
• CHEMBL1233300
• BDBM14031
• 2etk
• DB04707
• 5-(1,4-DIAZEPAN-1-YLSULFONYL)-1(2H)-ISOQUINOLINONE
• SY345499
• NSC-800768
• CS-1599
• Hexahydro-1-((1,2-dihydro-1-oxo-5-isoquinolinyl)sulfonyl)-1H-1,4-diazepine
• 1H-1,4-Diazepine, hexahydro-1-((1,2-dihydro-1-oxo-5-isoquinolinyl)sulfonyl)-
• AS-73041
• BRD-K77793136-003-01-4
• UNII-EYH4AU7P63
• 105628-72-6
• 5-(1,4-diazepane-1-sulfonyl)-1,2-dihydroisoquinolin-1-one
• NCGC00161406-01
• SMP2_000084
• NCGC00161406-02
• NS00071000
• 1-[(1,2-Dihydro-1-oxo-5-isoquinolinyl)sulfonyl]hexahydr o-1H-1,4-diazepine hydrochloride
• NCGC00390704-02
• FT-0660315
• HY-13911
• AKOS015901259
• A903986
• Q27095449
• 1-(1-Hydroxy-5-isoquinolinesulfonyl)homopiperazine
• FASUDIL IMPURITY 5
• HYDROXYFASUDIL;5-(1,4-diazepan-1-ylsulfonyl)-2H-isoquinolin-1-one
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinolin-1-ol
• SCHEMBL123699
• BCP29679
• BRD-K77793136-003-02-2
• 1-((1,2-DIHYDRO-1-OXO-5-ISOQUINOLINYL)SULFONYL)HEXAHYDRO-1H-1,4-DIAZEPINE
• Hydroxyfasudil free base?
• BRD-K77793136-003-03-0
• DB-005654
• 1-[(1,2-DIHYDRO-1-OXO-5-ISOQUINOLINYL)SULFONYL]HEXAHYDRO-1H-1,4-DIAZEPINE

• MDL： MFCD01752417
• Inchi： 1S/C14H17N3O3S/c18-14-12-3-1-4-13(11(12)5-7-16-14)21(19,20)17-9-2-6-15-8-10-17/h1,3-5,7,15H,2,6,8-10H2,(H,16,18)
• InChI Key： ZAVGJDAFCZAWSZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(NC=CC1=2)=O)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 307.09900
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 622.8°C at 760 mmHg
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 90.65000
• LogP: 1.85960

5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives
• Other Chemical Reagents